6-(4-Methoxyphenyl)-2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)pyrimidin-4-ol

• IUPAC Name: 4-(4-methoxyphenyl)-2-[[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C23H21N3O3S/c1-14-6-4-5-7-18(14)22-24-20(15(2)29-22)13-30-23-25-19(12-21(27)26-23)16-8-10-17(28-3)11-9-16/h4-12H,13H2,1-3H3,(H,25,26,27)
• InChI Key: VGNNKCOFHYFIKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)C)CSC3=NC(=CC(=O)N3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol

Description

6-(4-Methoxyphenyl)-2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)pyrimidin-4-ol is a useful research compound. Its molecular formula is C23H21N3O3S and its molecular weight is 419.5. The purity is usually 95%.
BenchChem offers high-quality 6-(4-Methoxyphenyl)-2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)pyrimidin-4-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-Methoxyphenyl)-2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)pyrimidin-4-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research on derivatives closely related to 6-(4-Methoxyphenyl)-2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)pyrimidin-4-ol includes the synthesis of novel compounds with potential pharmacological activities. For instance, novel compounds with anti-inflammatory and analgesic properties have been synthesized from related chemical structures, indicating a methodological approach to creating therapeutics with specific biological activities (Abu‐Hashem et al., 2020). Moreover, studies on the crystal structure and density functional theory (DFT) analyses of similar compounds provide insights into their molecular properties and reactivity, facilitating the design of materials with desired physical or chemical characteristics (Murugavel et al., 2014).

Pharmacological Applications

The derivatives of this compound have been investigated for their pharmacological potentials, including antifungal and anticonvulsant activities. Research demonstrates that certain derivatives exhibit significant antifungal effects against types of fungi such as Aspergillus terreus and Aspergillus niger, suggesting their utility in developing new antifungal agents (Jafar et al., 2017). Similarly, the anticonvulsant activity of synthesized derivatives on models of pentylenetetrazole seizures in rats indicates a promising avenue for the development of new treatments for seizure disorders (Severina et al., 2019).

Antimicrobial and Antitumor Activities

Compounds related to 6-(4-Methoxyphenyl)-2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)pyrimidin-4-ol have also been evaluated for their antimicrobial and antitumor activities. For instance, new pyrimidinone and oxazinone derivatives fused with thiophene rings have shown considerable antimicrobial activities, suggesting their potential as novel antimicrobial agents (Hossan et al., 2012). Additionally, the synthesis and evaluation of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives for antitumor activity have revealed compounds with potent anticancer effects, comparable to established chemotherapy drugs (Hafez & El-Gazzar, 2017).